Cowaxanthone B

Chinese Name

Cowaxanthone B

English Name

Cowaxanthone B

标识符

CAS No.

212842-64-3

Molecular Formula

C25H28O6

Molecular Weight

424.4930

Compound details reference Kuujia Chemical Encyclopedia: 212842-64-3

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

33%

26/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled26

druglikeness.missing52

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

424.4930

druglikeness.valid

TPSA

89.1300

druglikeness.valid

pKa_acidic

pKa_basic

LogP

4.8917

druglikeness.valid

LogD

4.8137

druglikeness.valid

HBA

water_solubility

0.0219

druglikeness.valid

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

11.4542

druglikeness.valid

MDCK_permeability

BBB_permeability

低

druglikeness.valid

corneal_permeability

HIA

bioavailability

PPB

91.3977

druglikeness.valid

tissue_distribution

blood_brain_barrier

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

CYP1A2_inhibitor

CYP2C9_substrate

CYP2C9_inhibitor

CYP2C19_substrate

CYP2C19_inhibitor

CYP2D6_substrate

CYP2D6_inhibitor

CYP3A4_substrate

CYP3A4_inhibitor

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

0.6

druglikeness.valid

micronucleus_test

chromosomal_aberration

有

druglikeness.valid

DNA_damage

carcinogenicity

LD50_oral

LD50_iv

hepatotoxicity

cardiotoxicity

nephrotoxicity

neurotoxicity

hERG_inhibition

否

druglikeness.valid

Pgp_substrate

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

3.8276

druglikeness.valid

Syn_Accessibility

3.0691

druglikeness.valid

MRTD

否

druglikeness.valid

Skin_Sens

否

druglikeness.valid

Resp_Sens

是

druglikeness.valid

Photo_tox

有

druglikeness.valid

Ser_ALK

否

druglikeness.valid

Ser_GGT

否

druglikeness.valid

Ser_LDH

Ser_AST

是

druglikeness.valid

Ser_ALT

否

druglikeness.valid

druglikeness.quickNavigation

Related Diseases

阿尔茨海默病

Alzheimer's Disease

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

炎症性肠病

Inflammatory Bowel Disease

Corresponding Targets:

AMPK (PRKAA1)NOTCH1 (NOTCH1)[object (N/A)

2型糖尿病

Type 2 Diabetes Mellitus

Corresponding Targets:

AMPK (PRKAA1)AMPK (AMPK)GCK (GCK)

黑色素瘤

Melanoma

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)[object (N/A)

细菌性感染

Bacterial Infection

Corresponding Targets:

[object (N/A)TLR4 (TLR4)GYRA (GYRA)

Plant Sources

山竹

Garcinia mangostana

Cowaxanthone B

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Cowaxanthone B

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.57%4/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility20%1/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution17%1/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A40%0/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration40%2/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity14%1/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.0%0/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski63%10/16 druglikeness.fields

Risk Assessment

相关化合物